Cas no 62409-75-0 (Hexanoic acid, 5-chloropentyl ester)

• Product Name: Hexanoic acid, 5-chloropentyl ester
• CAS No: 62409-75-0
• MF: C₁₁H₂₁ClO₂
• MW: 220.736243009567
• CID: 445715
• PubChem ID: 21482445
• Update Time: 2025-04-19

Hexanoic acid, 5-chloropentyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-chloropentyl ester
• 5-chloropentyl hexanoate
• SCHEMBL11740012
• 62409-75-0
• DTXSID20614502

• Inchi： 1S/C11H21ClO2/c1-2-3-5-8-11(13)14-10-7-4-6-9-12/h2-10H2,1H3
• InChI Key： BGXSOSFCBMGFNK-UHFFFAOYSA-N
• SMILES： ClCCCCCOC(CCCCC)=O

Computed Properties

• Exact Mass: 220.12313
• Monoisotopic Mass: 220.1230076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3